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Compound of Interest

Compound Name: SR1555 hydrochloride

Cat. No.: B11929159 Get Quote

Application Notes and Protocols: SR1555
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Product Information
Product Name: SR1555 hydrochloride

Mechanism of Action: SR1555 hydrochloride is a selective inverse agonist of the Retinoic acid

receptor-related Orphan Receptor gamma (RORγ). By binding to RORγ, it inhibits the

differentiation and function of T helper 17 (Th17) cells and promotes the development of

regulatory T (Treg) cells.

Solubility Data
SR1555 hydrochloride exhibits good solubility in dimethyl sulfoxide (DMSO). However, its

aqueous solubility is limited, which is a critical consideration for its use in cell culture media. It

is standard practice to prepare a concentrated stock solution in DMSO, which is then diluted to

the final working concentration in the aqueous cell culture medium. Care must be taken to

ensure that the final concentration of DMSO in the cell culture is low (typically ≤ 0.5%) to avoid

solvent-induced cytotoxicity and other off-target effects.

Table 1: Solubility of SR1555 Hydrochloride in DMSO
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Solvent Concentration Observation Reference

DMSO 15 mg/mL Clear solution [1]

DMSO 5 mg/mL
Clear solution (with

warming)
[1]

DMSO 3 mg/mL Clear solution

DMSO 2 mg/mL Clear solution [1]

Experimental Protocols
Preparation of SR1555 Hydrochloride Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SR1555 hydrochloride in

DMSO.

Materials:

SR1555 hydrochloride powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Aseptically weigh the required amount of SR1555 hydrochloride powder. The molecular

weight of SR1555 hydrochloride is approximately 496.88 g/mol .

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

For example, to prepare 1 mL of a 10 mM stock solution, dissolve 4.97 mg of SR1555
hydrochloride in 1 mL of DMSO.

Vortex the solution until the powder is completely dissolved. Gentle warming may be applied

if necessary to aid dissolution.
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Sterile-filter the stock solution through a 0.22 µm syringe filter into a sterile container.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for long-term use. Stored properly, the DMSO stock solution

is stable for several months.

In Vitro Treatment of Cells with SR1555 Hydrochloride
This protocol provides a general procedure for treating cultured cells with SR1555
hydrochloride. The final concentration and treatment duration should be optimized for the

specific cell type and experimental design.

Materials:

Cultured cells in appropriate cell culture plates or flasks

Complete cell culture medium

10 mM SR1555 hydrochloride stock solution in DMSO

Vehicle control (anhydrous DMSO)

Procedure:

Cell Seeding: Seed the cells at the desired density in a multi-well plate and allow them to

adhere and stabilize overnight under standard culture conditions (e.g., 37°C, 5% CO₂).

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

SR1555 hydrochloride stock solution. Prepare serial dilutions of the stock solution in

complete cell culture medium to achieve the desired final concentrations. For example, to

achieve a final concentration of 10 µM in 1 mL of medium, add 1 µL of the 10 mM stock

solution.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the highest concentration of SR1555 hydrochloride. This is

crucial to control for any effects of the solvent on the cells.
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Cell Treatment: Carefully remove the old medium from the cells and replace it with the

medium containing the desired concentrations of SR1555 hydrochloride or the vehicle

control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on

the experimental endpoint.

Downstream Analysis: Following incubation, the cells can be harvested for various

downstream analyses, such as gene expression analysis (e.g., qRT-PCR for IL17A, FOXP3),

protein analysis (e.g., Western blotting, ELISA), or functional assays (e.g., flow cytometry for

Th17/Treg cell populations).
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Caption: Experimental workflow for using SR1555 hydrochloride in cell culture.
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SR1555 Hydrochloride Mechanism of Action
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Caption: Signaling pathway of SR1555 hydrochloride as a RORγ inverse agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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